N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea
Overview
Description
N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea, also known as SRI-37330, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiourea derivatives and has been synthesized using various methods. In
Mechanism of Action
The exact mechanism of action of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea is not fully understood. However, it is believed to work by inhibiting the activity of voltage-gated sodium channels. This inhibition reduces the excitability of neurons, leading to a reduction in pain and seizures.
Biochemical and Physiological Effects
N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has been shown to have various biochemical and physiological effects. It has been found to reduce the release of glutamate, a neurotransmitter that is involved in pain signaling. N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has also been shown to increase the levels of GABA, a neurotransmitter that inhibits neuronal activity. This increase in GABA levels is believed to be responsible for the anxiolytic effects of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea is that it has been shown to be effective in animal models of neuropathic pain and anxiety disorders. This makes it a potential candidate for further research and development as a therapeutic agent. However, one of the limitations of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea is that its exact mechanism of action is not fully understood. This makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the research and development of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea. One direction is to further investigate its mechanism of action. This would help to optimize its therapeutic potential and identify any potential side effects. Another direction is to investigate its potential as a treatment for other neurological disorders such as epilepsy and depression. Additionally, research could be conducted to develop more efficient methods of synthesizing N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea, making it more accessible for further research and development.
Conclusion
In conclusion, N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anticonvulsant, analgesic, and anxiolytic effects. However, its exact mechanism of action is not fully understood. Further research is needed to optimize its therapeutic potential and identify any potential side effects.
Scientific Research Applications
N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has anticonvulsant and analgesic effects. It has been found to be effective in reducing pain in animal models of neuropathic pain. N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has also been shown to have anxiolytic effects, making it a potential treatment for anxiety disorders.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-(1-ethylpiperidin-4-yl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClN3S/c1-2-19-9-7-14(8-10-19)18-15(20)17-11-12-3-5-13(16)6-4-12/h3-6,14H,2,7-11H2,1H3,(H2,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLORSBAVLWZLAE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=S)NCC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorobenzyl)-3-(1-ethylpiperidin-4-yl)thiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.